Cas no 2227681-95-8 (rac-(1R,3S)-2,2-dimethyl-3-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227681-95-8
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5905907
• PubChem ID: 165761515
• Update Time: 2025-07-13

rac-(1R,3S)-2,2-dimethyl-3-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid
• 2227681-95-8
• EN300-2000388

• Inchi： 1S/C9H14O2/c1-5(2)6-7(8(10)11)9(6,3)4/h6-7H,1H2,2-4H3,(H,10,11)/t6-,7+/m1/s1
• InChI Key： IFDSUPGNABPBNH-RQJHMYQMSA-N
• SMILES： OC([C@@H]1[C@@H](C(=C)C)C1(C)C)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid

Comprehensive Analysis of rac-(1R,3S)-2,2-dimethyl-3-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227681-95-8)

The compound rac-(1R,3S)-2,2-dimethyl-3-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227681-95-8) is a cyclopropane derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structural features, including the cyclopropane ring and carboxylic acid functional group, make it a valuable intermediate for the development of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in chiral synthesis and stereoselective reactions, which are critical in drug discovery and agrochemical formulations.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their utility in designing fragrance ingredients, flavor enhancers, and pharmaceutical intermediates. The rac-(1R,3S) stereoisomer of this compound, in particular, has garnered attention for its balanced physicochemical properties, such as moderate lipophilicity and stability under physiological conditions. These characteristics align with the growing trend of sustainable chemistry, where researchers prioritize eco-friendly and efficient synthetic routes.

One of the most searched questions in AI-driven chemical databases revolves around the synthetic accessibility of chiral cyclopropanes. The rac-(1R,3S)-2,2-dimethyl-3-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid exemplifies this challenge, as its preparation often involves asymmetric catalysis or enzymatic resolution. Advanced techniques like flow chemistry and microwave-assisted synthesis have been explored to optimize its production, addressing the industry's need for scalable and cost-effective methods.

The compound's structural motif is also relevant to natural product mimicry, a hot topic in medicinal chemistry. For instance, its resemblance to terpenoid frameworks has sparked interest in its potential as a bioactive scaffold for anti-inflammatory or antimicrobial agents. This aligns with the broader shift toward fragment-based drug design, where small, rigid molecules like cyclopropane derivatives serve as building blocks for target-specific therapeutics.

From an SEO perspective, keywords such as "chiral cyclopropane synthesis", "CAS 2227681-95-8 applications", and "stereoselective carboxylic acid derivatives" are frequently queried by chemists and industry professionals. By integrating these terms, this article aims to provide a resource that bridges academic research and industrial applications. Furthermore, the compound's relevance to green chemistry—such as its potential use in biodegradable materials—adds another layer of appeal to environmentally conscious stakeholders.

In conclusion, rac-(1R,3S)-2,2-dimethyl-3-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid represents a versatile and scientifically intriguing molecule. Its dual utility in pharmaceuticals and material science, combined with the ongoing advancements in synthetic methodology, positions it as a compound of enduring interest. Future research may uncover novel applications, particularly in precision medicine and catalysis, further solidifying its importance in modern chemistry.